2-methylsulfanyl-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-methylsulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C13H13NOS/c1-16-9-13(15)14-12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,9H2,1H3,(H,14,15)
• InChI Key: CQSWLFAHVPCUOL-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)NC1=CC=CC2=CC=CC=C21
• Molecular Formula: C13H13NOS
• Molecular Weight: 231.32 g/mol

Description

2-methylsulfanyl-N-naphthalen-1-ylacetamide is an organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents, and its chemical formula is C15H15NO2S.

Mechanism of Action

The mechanism of action of 2-methylsulfanyl-N-naphthalen-1-ylacetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to bind to certain receptors in the brain that are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methylsulfanyl-N-naphthalen-1-ylacetamide are still being studied, but it has been shown to have potential therapeutic effects in various diseases. It has been shown to have anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to have neuroprotective effects by inhibiting the activity of acetylcholinesterase and reducing oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methylsulfanyl-N-naphthalen-1-ylacetamide in lab experiments include its high purity, stability, and solubility in organic solvents. It is also relatively easy to synthesize and purify. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions related to 2-methylsulfanyl-N-naphthalen-1-ylacetamide that can be explored. One direction is to further investigate its potential therapeutic applications in various diseases such as cancer and Alzheimer's disease. Another direction is to study its potential applications in material science and the development of sensors and electronic devices. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

The synthesis of 2-methylsulfanyl-N-naphthalen-1-ylacetamide involves the reaction between 2-naphthylamine and methyl 2-bromoacetate in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained after purification by recrystallization.

Scientific Research Applications

2-methylsulfanyl-N-naphthalen-1-ylacetamide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In material science, it has been studied for its potential applications in the development of sensors and electronic devices. In analytical chemistry, it has been used as a reagent for the detection of various analytes.